![molecular formula C24H26N4O3S B2526361 N-[(2H-1,3-benzodioxol-5-yl)methyl]-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}cyclohexane-1-carboxamide CAS No. 689265-95-0](/img/structure/B2526361.png)
N-[(2H-1,3-benzodioxol-5-yl)methyl]-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}cyclohexane-1-carboxamide
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Description
N-[(2H-1,3-benzodioxol-5-yl)methyl]-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}cyclohexane-1-carboxamide is a useful research compound. Its molecular formula is C24H26N4O3S and its molecular weight is 450.56. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
The synthesis of related quinazolinone derivatives involves palladium-catalyzed Buchwald–Hartwig coupling reactions, showcasing the compound's potential in the development of anticancer agents. The study by Nowak et al. (2015) on amino- and sulfanyl-derivatives of benzoquinazolinones highlights the synthesis methodology and biological screening for cytotoxicity against cancer cell lines, indicating significant anticancer activity for specific derivatives (Nowak et al., 2015).
Antitumor and Monoamine Oxidase Inhibition
Markosyan et al. (2015) synthesized 2-sulfanyl-substituted quinazolinone derivatives and reported high anti-monoamine oxidase and antitumor activity. This study suggests the potential of such compounds in the development of treatments for neurodegenerative diseases and cancer (Markosyan et al., 2015).
Chemical Transformations and Structural Studies
Research on the preparation and structure of pyrrolo- and isoindoloquinazolinones by Sohár et al. (2004) delves into chemical reactions yielding saturated or partly saturated derivatives, further elucidating the compound's versatility in chemical synthesis and structural diversity (Sohár et al., 2004).
Antipsychotic Potential
The evaluation of heterocyclic carboxamides as potential antipsychotic agents by Norman et al. (1996) demonstrates the broader applicability of quinazoline derivatives in pharmacology, particularly in addressing neurological disorders (Norman et al., 1996).
Antimicrobial Activities
The synthesis of novel 1,2,4-triazole derivatives and their evaluation for antimicrobial activities, as explored by Mange et al. (2013), indicates the potential use of related quinazoline compounds in combating bacterial and fungal infections (Mange et al., 2013).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-4-[[(2-sulfanylidene-3,4,4a,5,6,7,8,8a-octahydro-1H-quinazolin-4-yl)amino]methyl]cyclohexane-1-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C24H34N4O3S/c29-23(26-13-16-7-10-20-21(11-16)31-14-30-20)17-8-5-15(6-9-17)12-25-22-18-3-1-2-4-19(18)27-24(32)28-22/h7,10-11,15,17-19,22,25H,1-6,8-9,12-14H2,(H,26,29)(H2,27,28,32) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMYBSJWDDRBQCD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)C(NC(=S)N2)NCC3CCC(CC3)C(=O)NCC4=CC5=C(C=C4)OCO5 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H34N4O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.6 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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